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Compound of Interest

Compound Name: AMG8380

Cat. No.: B15587400

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to help researchers, scientists, and drug development professionals address
challenges related to ambient temperature fluctuations in AMG8833 thermal sensor data.

Frequently Asked Questions (FAQS)

Q1: How does the AMG8833 sensor account for its own operating temperature?

The Panasonic AMG8833 sensor has an integrated mixed-signal processing IC that performs
internal corrections for temperature effects.[1] This means the sensor has a built-in mechanism
to compensate for its own temperature variations to a certain degree. Additionally, the sensor is
equipped with an on-chip thermistor that provides a reading of the sensor's internal
temperature.[2][3] This thermistor reading can be accessed via the 12C interface.[3][4][5]

Q2: Does the internal thermistor reading directly represent the ambient temperature?

No, the internal thermistor measures the chip's temperature, which may not be identical to the
ambient environmental temperature.[2] The sensor's own operation can generate a small
amount of heat, and its temperature can be influenced by the PCB it is mounted on and other
nearby components.

Q3: My pixel temperature readings seem to drift with changes in the room temperature. What
can | do to improve accuracy?
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While the AMG8833 has internal compensation, significant ambient temperature changes can
still affect measurement accuracy. To mitigate this, a user-level calibration is recommended.
This typically involves characterizing the sensor's response at different, stable ambient
temperatures and applying a correction factor or offset in your software.

Q4: What is a simple calibration procedure | can perform?

A simple offset calibration can be performed to normalize the readings of all 64 pixels. This
involves pointing the sensor at a uniform temperature source and adjusting the output of each
pixel to match the known temperature of the source. This can help reduce pixel-to-pixel
variation.[6] For correcting ambient temperature drift, a more detailed characterization across a
range of temperatures is needed.

Troubleshooting Guides
Issue: Inconsistent or Drifting Temperature Readings

If you observe that your AMG8833 pixel data is drifting with the ambient temperature, follow this
guide to diagnose and correct the issue.

1. Verify Sensor Stability:

o Stable Mounting: Ensure the sensor is securely mounted and not subject to vibrations or
sudden movements.

o Thermal Isolation: If possible, isolate the sensor from direct contact with components that
generate significant heat. Consider the airflow around the sensor.

2. Characterize the Ambient Temperature Influence:

o Controlled Environment: Place the sensor in an environment where you can control and
monitor the ambient temperature (e.g., a temperature-controlled chamber).

o Data Logging: Log the readings from the AMG8833's internal thermistor and all 64 thermal
pixels, along with the actual ambient temperature measured by a calibrated reference
thermometer.
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o Stepwise Temperature Changes: Vary the ambient temperature in controlled steps (e.g., 5°C
increments) and allow the sensor to stabilize at each step before recording data.

3. Apply a Correction Factor (Experimental Protocol):

Based on the data collected in the characterization step, you can derive a correction factor to
apply in your software.

Experimental Protocol: Ambient Temperature Correction
Calibration

Objective: To determine a correction factor to compensate for ambient temperature fluctuations
in AMG8833 pixel data.

Materials:

AMG8833 sensor breakout board

» Microcontroller (e.g., Arduino, Raspberry Pi)

e Calibrated reference thermometer

o Temperature-controlled environment (e.g., environmental chamber or a well-insulated
container)

o Data logging software

Methodology:

o Setup: Place the AMG8833 sensor and the reference thermometer in the temperature-
controlled environment. Ensure they are in close proximity but not touching.

» Stabilization: Set the environment to the lowest temperature in your expected operating
range. Allow both the AMG8833 and the reference thermometer to stabilize for at least 30
minutes.

o Data Acquisition:
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o Record the temperature from the reference thermometer (T_ambient).
o Record the temperature from the AMG8833's internal thermistor (T_thermistor).

o Record the temperature from each of the 64 pixels (P_1, P_2, ..., P_64). To simplify, you
can average the pixel readings if they are viewing a uniform surface (P_avg).

e Incremental Temperature Increase: Increase the ambient temperature by a set increment
(e.g., 2°C or 5°C).

» Repeat: Repeat steps 2 and 3 for each temperature increment until you have covered your
full expected operating range.

o Data Analysis:

o For each temperature step, calculate the error for each pixel (or the average error) against
a known reference temperature if available, or analyze the drift of the pixel readings
relative to the ambient temperature.

o Plot the pixel temperature readings against the ambient temperature readings.

o Based on the plot, determine the relationship between the ambient temperature and the
sensor's readings. This may be a simple linear offset or a more complex relationship.

o Derive a correction function (e.g., T_corrected = T_measured - (T_ambient - T_calibration)
* slope).

e Implementation: Implement this correction function in your data acquisition software to apply
it to real-time measurements.

Data Presentation

Table 1: AMG8833 Specifications
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Specification Value

Pixel Resolution 8x8 (64 pixels)
Temperature Range 0°Cto 80°C
Accuracy +2.5°C

Frame Rate 1Hzto 10 Hz
Interface 12C

Internal Thermistor Range -20°C to 80°C
Internal Thermistor Resolution 0.0625°C

Table 2: Example Calibration Data

. Average Pixel Average Pixel
Reference Ambient AMGS8833 Internal
. Temp (°C) - Temp (°C) -
Temp (°C) Thermistor (°C)
Uncorrected Corrected

20.0 21.5 20.8 20.0

25.0 26.4 25.9 25.1

30.0 31.3 31.1 30.2

Visualizations
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Relationship between temperature variables.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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